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Compound of Interest

Compound Name: AF299

Cat. No.: B494990

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential safety and logistical information for the handling of
AF299, a Human PI 3-kinase p110 gamma Alexa Fluor® 750 Affinity Purified Polyclonal
Antibody, to foster a secure and efficient research environment.

Immediate Safety and Handling Precautions

AF299 is a polyclonal antibody conjugated to Alexa Fluor® 750. While it is not considered
hazardous under normal use, adherence to good laboratory practices is crucial to minimize any
potential risks. Prolonged skin or eye contact may cause temporary irritation.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling AF299 and
conducting related experimental protocols:
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PPE Category

Item

Specification

Hand Protection

Gloves

Nitrile or latex gloves.[2]

Eye Protection

Safety glasses or goggles

Should be worn to protect from

splashes.[2]

Body Protection

Laboratory coat

To prevent contamination of

personal clothing.

Foot Protection

Closed-toe shoes

Standard laboratory practice to

prevent injuries.[2]

First Aid Measures

In the event of exposure, follow these first-aid guidelines:

Exposure Route

First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Move person to fresh air and keep comfortable

Inhalation for breathing. Call a poison center or doctor if
you feel unwell.
) Rinse mouth. Call a poison center or doctor if
Ingestion

you feel unwell.

Operational Plans: Experimental Protocols

AF299 is suitable for a variety of applications, including immunofluorescence and flow

cytometry. Below are detailed methodologies for these key experiments.
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Immunofluorescence Staining Protocol

This protocol outlines the steps for staining cells using AF299 for visualization by fluorescence
microscopy.

o Cell Preparation:

[e]

Culture cells on sterile glass coverslips or in a multi-well plate.

o

Wash the cells with Phosphate Buffered Saline (PBS).

[¢]

Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

Wash the cells three times with PBS for 5 minutes each.

[¢]

» Permeabilization and Blocking:

o Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes. This step is
necessary for intracellular targets.

o Wash the cells three times with PBS for 5 minutes each.

o Block non-specific antibody binding by incubating the cells in 1% Bovine Serum Albumin
(BSA) in PBST (PBS with 0.1% Tween 20) for 30 minutes.[2]

e Antibody Incubation:
o Dilute the AF299 antibody to the desired concentration in 1% BSA in PBST.

o Incubate the cells with the diluted AF299 antibody for 1-2 hours at room temperature or
overnight at 4°C in a humidified chamber.

e Washing and Mounting:
o Wash the cells three times with PBST for 5 minutes each to remove unbound antibodies.
o (Optional) Counterstain the nuclei with a DNA stain like DAPI.

o Wash the cells a final three times with PBST for 5 minutes each.
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o Mount the coverslips onto microscope slides using an appropriate mounting medium.

e Visualization:

o Image the stained cells using a fluorescence microscope with the appropriate filter set for
Alexa Fluor® 750 (Excitation/Emission: ~755/779 nm).

Flow Cytometry Protocol

This protocol provides a step-by-step guide for staining cells with AF299 for analysis by flow
cytometry.

Cell Preparation:

o Harvest cells and wash them once with cold PBS.

o Resuspend the cells in a suitable staining buffer (e.g., PBS with 1% BSA and 0.1% sodium
azide) at a concentration of 1x1076 cells/mL.[3]

Antibody Staining:

o Add the appropriate amount of AF299 antibody to the cell suspension. The optimal
concentration should be determined empirically.

o Incubate the cells for 30 minutes at 4°C in the dark.[3]

Washing:

o Wash the cells twice with 1-2 mL of cold staining buffer to remove unbound antibody.
Centrifuge at a low speed (e.g., 300-400 x g) for 5 minutes between washes.[3]

Data Acquisition:

o Resuspend the cells in 0.5 mL of staining buffer.

o Analyze the cells on a flow cytometer equipped with a laser and detector suitable for Alexa
Fluor® 750.
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Disposal Plan

Proper disposal of AF299 and related waste is essential to maintain a safe laboratory

environment and comply with local regulations.

Waste Type Disposal Procedure
Dispose of in accordance with local, state, and
federal regulations for chemical and biological
Unused AF299 waste. Small quantities may be disposed of

down the drain with copious amounts of water,

but consult your institution's EHS guidelines.

Liquid Waste from Experiments

For liquid waste from immunofluorescence and
flow cytometry containing AF299, it is
recommended to decontaminate with a 10%
bleach solution for at least 30 minutes before
disposing down the drain with plenty of water.[4]
[5] Always check and follow your local and

institutional regulations.

Solid Waste (e.g., pipette tips, tubes, gloves)

Collect in a designated biohazard waste
container and dispose of through your

institution's biological waste disposal stream.[6]

Sharps (e.g., needles, glass coverslips)

Collect in a puncture-resistant sharps container
labeled with a biohazard symbol. When full, seal
and dispose of through your institution's sharps

waste disposal program.[7]

Workflow for Safe Handling of AF299
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Safe Handling and Disposal Workflow for AF299
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Caption: Workflow for the safe handling and disposal of AF299.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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